Cas no 5963-77-9 (2-Pentynoic Acid)

2-Pentynoic Acid structure
2-Pentynoic Acid structure
Product Name:2-Pentynoic Acid
CAS No:5963-77-9
MF:C5H6O2
MW:98.0999417304993
MDL:MFCD00014370
CID:385688
PubChem ID:324379
Update Time:2025-04-19

2-Pentynoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Pentynoicacid
    • pent-2-ynoic acid
    • 2-butynoic acid
    • Aethylpropiolsaeure
    • Ethylpropiolicacid
    • Pent-2-insaeure
    • SY152565
    • 5963-77-9
    • MFCD00014370
    • FT-0691828
    • Pentynoic acid
    • 2-Pentynoic acid, 97%
    • NSC289567
    • MINRDQDGBLQBGD-UHFFFAOYSA-N
    • Z1205493735
    • BCP30555
    • D84135
    • DTXSID70314888
    • AS-56922
    • 2-PENTYNOIC ACID
    • AKOS006376608
    • A869160
    • pent-2-ynoicacid
    • CS-W013726
    • EN300-140007
    • Ethylacetylene carboxylic acid;Ethylpropiolic Acid
    • NSC-289567
    • 2-Pentynoic Acid
    • MDL： MFCD00014370
    • Inchi： 1S/C5H6O2/c1-2-3-4-5(6)7/h2H2,1H3,(H,6,7)
    • InChI Key： MINRDQDGBLQBGD-UHFFFAOYSA-N
    • SMILES： OC(C#CCC)=O

Computed Properties

  • Exact Mass: 98.03680
  • Monoisotopic Mass: 98.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.1133 (rough estimate)
  • Melting Point: 47-53 °C
  • Boiling Point: 125°C 30mm
  • Flash Point: Degrees Fahrenheit:204.8°F
    Degrees Celsius:96°C
  • Refractive Index: 1.4619
  • PSA: 37.30000
  • LogP: 0.48440

2-Pentynoic Acid Security Information

2-Pentynoic Acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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